Cas no 110729-66-3 (Pyridine,3-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Pyridine,3-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 110729-66-3
• MF: C₁₃H₈FN₃S
• MW: 257.286124229431
• CID: 146944
• PubChem ID: 184272
• Update Time: 2025-04-19

Pyridine,3-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-
• 2-(4-fluorophenyl)-5-pyridin-3-yl-1,3,4-thiadiazole
• 110729-66-3
• DTXSID30149375
• Pyridine, 3-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C13H8FN3S/c14-11-5-3-9(4-6-11)12-16-17-13(18-12)10-2-1-7-15-8-10/h1-8H
• InChI Key： TZLMKRJZHCWPIP-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NN=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 257.04244
• Monoisotopic Mass: 257.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67